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Compound of Interest

Compound Name: 1,4-Benzoquinone

Cat. No.: B044022 Get Quote

Prepared for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,4-benzoquinone, a pivotal

compound in both synthetic chemistry and biological systems. This document details its

fundamental chemical properties, a standard experimental protocol for its synthesis, and its role

in cellular signaling pathways, offering valuable insights for professionals in research and drug

development.

Core Chemical and Physical Properties
1,4-Benzoquinone, also known as para-quinone, is a cyclic organic compound with the

chemical formula C₆H₄O₂.[1] It presents as bright-yellow crystals and emits a characteristic

irritating odor similar to that of chlorine or formaldehyde.[1] This six-membered ring compound

is the oxidized derivative of 1,4-hydroquinone and is a toxic metabolite of benzene found in

human blood.[1][2] Its reactivity makes it a versatile reagent in organic synthesis, where it can

function as a ketone, an oxidant, and a dienophile in Diels-Alder reactions.[1]

Table 1: Physicochemical Properties of 1,4-Benzoquinone
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Property Value

Molecular Formula C₆H₄O₂

Molar Mass 108.096 g·mol⁻¹[1]

IUPAC Name Cyclohexa-2,5-diene-1,4-dione[1][3]

Appearance Yellow crystalline solid[1]

Odor Acrid, chlorine-like[1]

Density 1.318 g/cm³ at 20 °C[1]

Melting Point 115 °C (239 °F; 388 K)[1]

Boiling Point Sublimes[1]

Solubility in water 11 g/L (18 °C)[1]

CAS Number 106-51-4[1][3]

Experimental Protocol: Synthesis of 1,4-
Benzoquinone via Oxidation of Hydroquinone
The synthesis of 1,4-benzoquinone is commonly achieved through the oxidation of

hydroquinone.[4][5] Various oxidizing agents can be employed for this conversion, including

potassium bromate, ceric ammonium nitrate, and silver oxide.[4][5] The following protocol

details a widely used method utilizing potassium bromate.

Objective: To synthesize 1,4-benzoquinone by the oxidation of hydroquinone.

Materials:

Hydroquinone

Potassium bromate (KBrO₃)

Sulfuric acid (H₂SO₄), dilute solution

Distilled water
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Ice bath

Beakers

Dropping funnel

Stirring apparatus

Heating mantle or water bath

Büchner funnel and vacuum filtration apparatus

Desiccator

Methodology:

Preparation of Reactant Solution: In a reaction flask, dissolve a measured quantity of

hydroquinone in a dilute solution of sulfuric acid in distilled water.[5]

Preparation of Oxidizing Agent: Separately, prepare a solution of potassium bromate in

distilled water.[5]

Reaction Execution:

Place the reaction flask containing the hydroquinone solution in a water bath and begin

stirring.

Transfer the potassium bromate solution to a dropping funnel and add it dropwise to the

hydroquinone solution while maintaining continuous stirring. An initial color change to dark

red or nearly black will be observed.[5]

After the complete addition of the potassium bromate solution, heat the reaction mixture to

approximately 60°C. The color of the mixture will transition to a golden yellow.[5]

Continue heating at 80°C for an additional 10 minutes to ensure the reaction proceeds to

completion.[5]

Product Isolation and Purification:
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Cool the reaction flask to room temperature, followed by further cooling in an ice bath to

facilitate the precipitation of the product.[5]

Collect the resulting yellow crystals of 1,4-benzoquinone by vacuum filtration using a

Büchner funnel.[5]

Wash the crystals with a small volume of ice-cold distilled water to remove any remaining

impurities.[5]

Dry the purified product in a desiccator.[5] A typical yield for this procedure is around 71%.

[5]

Biological Significance and Cellular Signaling
1,4-Benzoquinone is not only a synthetic reagent but also a compound of significant biological

interest. As a metabolite of benzene, it is implicated in the toxicological effects of benzene

exposure.[2] It can interfere with cellular respiration and has been shown to cause kidney

damage in animal studies with severe exposure.[1]

One of the key mechanisms of 1,4-benzoquinone's biological activity is its ability to induce the

production of reactive oxygen species (ROS).[2] This increase in ROS can, in turn, activate

cellular signaling pathways. Research has demonstrated that 1,4-benzoquinone activates the

ERK/MAPK (Extracellular signal-regulated kinase/Mitogen-activated protein kinase) signaling

pathway in HL-60 cells.[2] This activation is linked to increased cell proliferation and may

contribute to the leukemogenic processes associated with benzene exposure.[2] The prolonged

activation of ERK1/2 proteins is a crucial step in this process, leading to an increase in the

recruitment of cells into the S-phase of the cell cycle.[2]

Below is a diagram illustrating the activation of the ERK/MAPK signaling pathway by 1,4-
benzoquinone.
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Figure 1: Activation of the ERK/MAPK pathway by 1,4-Benzoquinone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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